Cas no 77888-19-8 (8-chloro-[1,2,3,4]tetrazolo[1,5-a]pyrazine)

• Product Name: 8-chloro-[1,2,3,4]tetrazolo[1,5-a]pyrazine
• CAS No: 77888-19-8
• MF: C₄H₂ClN₅
• MW: 155.545177936554
• MDL: MFCD09909755
• CID: 1789758
• PubChem ID: 12693190
• Update Time: 2025-11-01

8-chloro-[1,2,3,4]tetrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 8-CHLOROTETRAZOLO[1,5-A]PYRAZINE
• 8-chloro-[1,2,3,4]tetrazolo[1,5-a]pyrazine
• EN300-96835
• CS-0217994
• Z1198261613
• SCHEMBL2402680
• CDA88819
• OAPDEASJMBJHRA-UHFFFAOYSA-N
• AKOS006313994
• 77888-19-8
• AS-42853
• AB54850
• DB-156803

• MDL： MFCD09909755
• Inchi： 1S/C4H2ClN5/c5-3-4-7-8-9-10(4)2-1-6-3/h1-2H
• InChI Key： OAPDEASJMBJHRA-UHFFFAOYSA-N
• SMILES： ClC1C2=NN=NN2C=CN=1

Computed Properties

• Exact Mass: 154.9998728g/mol
• Monoisotopic Mass: 154.9998728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 56Ų

8-chloro-[1,2,3,4]tetrazolo[1,5-a]pyrazine Security Information

• Storage Condition：(BD449525)

Additional information on 8-chloro-[1,2,3,4]tetrazolo[1,5-a]pyrazine

Professional Introduction to 8-chloro-[1,2,3,4]tetrazolo[1,5-a]pyrazine (CAS No. 77888-19-8)

8-chloro-[1,2,3,4]tetrazolo[1,5-a]pyrazine is a significant compound in the realm of pharmaceutical and chemical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 77888-19-8, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of 8-chloro-[1,2,3,4]tetrazolo[1,5-a]pyrazine consists of a fused heterocyclic system, which includes both tetrazole and pyrazine rings. This configuration endows the compound with distinct chemical reactivity and biological activity, making it a valuable scaffold for synthesizing novel therapeutic agents.

The importance of this compound cannot be overstated, especially in the context of contemporary pharmaceutical research. Recent studies have highlighted the role of tetrazole and pyrazine derivatives in the development of drugs targeting various diseases. For instance, the structural motif of 8-chloro-[1,2,3,4]tetrazolo[1,5-a]pyrazine has been explored for its potential to interact with biological targets such as enzymes and receptors. This interaction is crucial for modulating cellular processes and has implications for the treatment of conditions ranging from infectious diseases to chronic disorders.

In the realm of drug discovery, the synthesis and modification of heterocyclic compounds like 8-chloro-[1,2,3,4]tetrazolo[1,5-a]pyrazine are pivotal. The presence of chlorine substituents in the molecule enhances its reactivity and allows for further functionalization. This property has been leveraged in recent research to develop derivatives with improved pharmacokinetic profiles and enhanced therapeutic efficacy. For example, studies have demonstrated that derivatives of this compound exhibit promising activity against certain types of cancer cells by inhibiting key signaling pathways involved in tumor growth and progression.

The versatility of 8-chloro-[1,2,3,4]tetrazolo[1,5-a]pyrazine extends beyond its applications in oncology. Researchers have also investigated its potential in antimicrobial therapy. The unique structural features of this compound contribute to its ability to disrupt bacterial cell walls and interfere with essential metabolic processes. This has led to the exploration of 8-chloro-[1,2,3,4]tetrazolo[1,5-a]pyrazine as a lead compound for developing novel antibiotics capable of combating drug-resistant bacterial strains.

8-chloro-[1,2,,3,,4]tetra,,zolo[1,,5-a]pyra,,zine. Molecular modeling techniques have been employed to predict binding affinities and interactions with biological targets. These insights have guided synthetic efforts toward creating more potent and selective agents. The integration of experimental data with computational methods has significantly accelerated the drug discovery process. 8-chloro-[1,,2,,3,,4]tetra,,zolo[1,,5-a]pyra,,zine are promising as ongoing research continues to uncover new applications and therapeutic potentials. Innovations in synthetic methodologies are expected to yield more diverse derivatives with tailored properties for specific medical applications. Additionally collaborations between academia and industry are likely to drive further development efforts ensuring that this compound remains at forefront of pharmaceutical innovation. 8-chloro-[1,,2,,3,,4]tetra,,zolo[1,,5-a]pyra,,zine(CAS No.77888-19-8) represents a significant advancement in medicinal chemistry with wide-ranging implications for drug development. Its unique structural features make it a valuable scaffold for synthesizing novel therapeutic agents targeting various diseases including cancer antimicrobial infections among others.